Cas no 2169760-37-4 (ethyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate)

• Product Name: ethyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate
• CAS No: 2169760-37-4
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 6244301
• PubChem ID: 148445923
• Update Time: 2025-05-23

ethyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate
• 2169760-37-4
• EN300-1455988

• Inchi： 1S/C13H22O2/c1-4-15-12(14)6-5-11-7-9-13(2,3)10-8-11/h5-6,11H,4,7-10H2,1-3H3/b6-5+
• InChI Key： MAGBPFPYPOQAJX-AATRIKPKSA-N
• SMILES： O(CC)C(/C=C/C1CCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate

Ethyl (2E)-3-(4,4-Dimethylcyclohexyl)Prop-2-Enoate: A Comprehensive Overview

Ethyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate, identified by the CAS number 2169760-37-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a member of the ester family, specifically an alpha,beta-unsaturated ester, which imparts unique electronic and structural properties. The (2E) configuration denotes the geometric isomerism of the double bond, which plays a crucial role in its reactivity and application potential.

The structure of ethyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate consists of a cyclohexane ring substituted with two methyl groups at the 4-position, connected via a propenoate group to an ethoxy moiety. This combination of a bulky cyclohexane ring and an electron-deficient double bond makes it an intriguing molecule for various chemical transformations. Recent studies have highlighted its potential as a precursor in the synthesis of advanced polymers and as a building block in organic synthesis.

One of the most notable applications of this compound is in polymer chemistry. The presence of the alpha,beta-unsaturated ester group allows for polymerization reactions such as free radical polymerization and controlled radical polymerization (CRP). Researchers have demonstrated that ethyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate can be polymerized to form thermoplastic elastomers with excellent mechanical properties and thermal stability. These polymers find applications in automotive components, seals, and adhesives due to their resilience under harsh conditions.

In addition to polymer applications, ethyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate has shown promise in organic synthesis as a versatile intermediate. Its ability to undergo Michael addition reactions has been exploited to construct complex molecular architectures with high precision. Recent advancements in catalytic methods have further enhanced its utility, enabling selective transformations under mild conditions.

The synthesis of ethyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate typically involves multi-step processes starting from cyclohexane derivatives. Key steps include alkylation, oxidation, and esterification reactions. Optimization of these steps has led to improved yields and purity levels, making it more accessible for large-scale production.

From an environmental perspective, researchers are exploring the biodegradability and eco-friendly synthesis routes for this compound. Studies indicate that under specific microbial conditions, ethyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate can undergo biodegradation, reducing its environmental footprint compared to traditional synthetic polymers.

In conclusion, ethyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate stands out as a multifaceted compound with applications spanning polymer chemistry, organic synthesis, and material science. Its unique structure and reactivity continue to inspire innovative research directions aimed at harnessing its full potential while addressing sustainability concerns.